Cas no 1042626-75-4 (8-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-amine)

• Product Name: 8-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-amine
• CAS No: 1042626-75-4
• MF: C₁₂H₁₃ClN₂
• MW: 220.698021650314
• MDL: MFCD11168346
• CID: 5094812
• PubChem ID: 43209118
• Update Time: 2025-11-01

8-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-amine Chemical and Physical Properties

Names and Identifiers

• 8-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-amine
• 8-Chloro-2,3,4,9-tetrahydro-1H-carbazol-1-ylamine
• 1H-Carbazol-1-amine, 8-chloro-2,3,4,9-tetrahydro-

• MDL： MFCD11168346
• Inchi： 1S/C12H13ClN2/c13-9-5-1-3-7-8-4-2-6-10(14)12(8)15-11(7)9/h1,3,5,10,15H,2,4,6,14H2
• InChI Key： QKYSNOKOSXWELO-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2Cl)C2=C1C(N)CCC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 8-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-amine

Comprehensive Overview of 8-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-amine (CAS No. 1042626-75-4)

8-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-amine (CAS No. 1042626-75-4) is a chemically significant compound belonging to the carbazole derivatives family. This compound has garnered attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The carbazole scaffold is known for its versatility in drug discovery, and the introduction of a chloro group and an amine functionality in this molecule enhances its reactivity and biological relevance. Researchers are increasingly exploring its role in the development of novel therapeutic agents, particularly in areas such as central nervous system (CNS) disorders and anti-inflammatory therapies.

The 8-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-amine structure features a fused tricyclic system, which is a common motif in many bioactive molecules. The presence of the chloro substituent at the 8-position and the primary amine at the 1-position makes this compound a valuable intermediate in organic synthesis. Its molecular formula, C₁₂H₁₃ClN₂, and molecular weight of 220.70 g/mol, along with its specific CAS registry number (1042626-75-4), ensure precise identification in chemical databases and literature. The compound's solubility, stability, and reactivity profiles are critical for its utility in various experimental settings.

In recent years, the demand for carbazole-based compounds has surged, driven by their potential in treating neurodegenerative diseases like Alzheimer's and Parkinson's. The 8-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-amine is no exception, as preliminary studies suggest its interaction with key enzymes and receptors in the CNS. Additionally, its structural similarity to other pharmacologically active carbazoles has sparked interest in its anti-cancer properties, particularly in targeting specific signaling pathways. These attributes align with current trends in precision medicine and targeted drug delivery, making it a compound of high relevance in modern pharmacology.

From a synthetic chemistry perspective, 8-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-amine serves as a building block for more complex molecules. Its amine group allows for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability is crucial for high-throughput screening and structure-activity relationship (SAR) studies, which are fundamental to drug discovery. Moreover, the compound's compatibility with modern green chemistry principles, such as reduced waste and energy-efficient synthesis, adds to its appeal in sustainable research practices.

The safety and handling of 8-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-amine are well-documented, with standard laboratory precautions sufficient for its use. Researchers often inquire about its storage conditions, shelf life, and compatibility with common solvents, which are essential for experimental reproducibility. The compound's stability under various pH conditions and temperatures is also a frequent topic of discussion, particularly in forums dedicated to organic synthesis and medicinal chemistry.

In conclusion, 8-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-amine (CAS No. 1042626-75-4) represents a promising candidate for further scientific exploration. Its multifaceted applications, from CNS drug development to anti-inflammatory research, highlight its potential to address some of today's most pressing medical challenges. As the scientific community continues to uncover its full capabilities, this compound is poised to play a pivotal role in advancing pharmaceutical innovation and therapeutic breakthroughs.